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Compound of Interest

Compound Name: Spartioidine N-oxide

Cat. No.: B15584621 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Spartioidine N-oxide is a pyrrolizidine alkaloid, a class of natural compounds found in various

plant species.[1][2][3] As with many natural products, understanding its physicochemical

properties, including solubility, is crucial for research and development, particularly in fields like

pharmacology and toxicology. This guide provides a summary of the available data on

spartioidine N-oxide and outlines a general experimental workflow for the analysis of alkaloid

N-oxides.

Core Data: Physicochemical Properties
While specific experimental data on the solubility of spartioidine N-oxide in various solvents is

not readily available in the public domain, a summary of its key physicochemical properties is

presented below. This information is essential for any experimental design involving this

compound.
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Property Value Source

Molecular Formula C₁₈H₂₃NO₆ [1][4]

Molecular Weight 349.38 g/mol [1][4]

CAS Number 121123-61-3 [4][5]

Appearance Solid (presumed) Inferred from supplier data

Storage Temperature 2-8°C

Experimental Protocols: A Generalized Approach for
Alkaloid N-Oxide Analysis
Specific experimental protocols for determining the solubility of spartioidine N-oxide are not

detailed in the available literature. However, a general workflow for the synthesis and

characterization of alkaloid N-oxides can be described. This process is often a prerequisite for

conducting solubility studies.

Synthesis and Characterization of Alkaloid N-Oxides:

A common method for preparing alkaloid N-oxides in a laboratory setting involves the oxidation

of the parent alkaloid.[6]

Oxidation: The parent alkaloid is dissolved in a suitable solvent. An oxidizing agent, such as

hydrogen peroxide or organic peroxyacids, is then introduced to the solution.[6] The reaction

is typically carried out at room temperature.[6]

Purification: Following the reaction, the resulting mixture is purified to isolate the alkaloid N-

oxide. This can be achieved through techniques such as column chromatography.

Structural Confirmation: The structure of the synthesized N-oxide is then confirmed using

various analytical techniques. High-resolution mass spectrometry (HRMS) is used to

determine the accurate mass and elemental composition.[7][8] Nuclear Magnetic Resonance

(NMR) spectroscopy (¹H and ¹³C NMR) provides detailed information about the molecular

structure. The presence of the N-O group can be further confirmed by Fourier-transform
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infrared spectroscopy (FT-IR), which shows characteristic vibrational bands for this functional

group.[7][9]

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the synthesis and characterization

of an alkaloid N-oxide, which would be a necessary preliminary step for conducting detailed

solubility studies.
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Generalized workflow for alkaloid N-oxide synthesis and characterization.

Conclusion
While quantitative solubility data for spartioidine N-oxide remains elusive in currently

accessible literature, this guide provides a foundational understanding of its known

physicochemical properties. The generalized experimental workflow for the synthesis and

characterization of alkaloid N-oxides offers a starting point for researchers aiming to conduct

further studies, including solubility assessments. Future research should focus on
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experimentally determining the solubility of spartioidine N-oxide in a range of

pharmaceutically and analytically relevant solvents to facilitate its development and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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